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Compound of Interest

Compound Name:
3,5-Dibromo-2-

fluorochlorobenzene

CAS No.: 1000573-27-2

Cat. No.: B1500294

Get Quote

Introduction: The "Swiss Army Knife" of Aryl
Scaffolds
In the landscape of modern drug discovery, 3,5-Dibromo-2-fluorochlorobenzene (CAS:

1000573-27-2) represents a high-value "orthogonal scaffold."[1] Its utility stems from the

presence of three distinct halogen types—Fluorine, Chlorine, and Bromine—arranged in a

specific geometric pattern.[1] This unique substitution allows medicinal chemists to perform

sequential, site-selective functionalizations, effectively "programming" the molecule to build

complex pharmaceutical cores such as kinase inhibitors, agrochemicals, and liquid crystal

mesogens.[1]

Unlike simple dihaloarenes, this scaffold offers a predictable reactivity hierarchy.[1] The two

bromine atoms are chemically distinct due to their proximity to the fluorine and chlorine

substituents, allowing for regiodivergent synthetic pathways.[1]
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IUPAC Name: 1-Chloro-3,5-dibromo-2-fluorobenzene (also cited as 1,5-dibromo-3-chloro-2-

fluorobenzene depending on numbering priority).[1][2]

CAS Number: 1000573-27-2[1][2][3][4][5]

Molecular Formula: C

H

Br

ClF[2][3][5][6][7][8]

Molecular Weight: 288.34 g/mol [2][6][7]

Key Feature: The C2-Fluorine atom acts as both a metabolic blocker (preventing oxidation)

and a powerful ortho-directing group (DoM) for metallation.[1]

Reactivity Hierarchy & Chemoselectivity
To successfully utilize this intermediate, one must understand the "Reactivity Ladder."[1] The

order of bond activation is dictated by bond dissociation energies (BDE) and steric/electronic

environments.[1]

The Reactivity Ladder
Lithium-Halogen Exchange (Li/Br): Fastest reaction.[1] Occurs exclusively at Bromine sites.

[1]

Regioselectivity: The C3-Br (ortho to Fluorine) is highly activated for Lithium exchange due

to the Directed Ortho Metallation (DoM) effect of the fluorine atom.[1]

Palladium-Catalyzed Coupling (C-Br): Occurs at Bromine sites before Chlorine.[1]

Regioselectivity: The C5-Br is sterically less hindered and electronically distinct.[1] Bulky

phosphine ligands often favor the C5 position, while smaller ligands or directing effects

may favor C3.[1]

Nucleophilic Aromatic Substitution (
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): The C2-F bond is activated for displacement by strong nucleophiles (amines, alkoxides)
due to the inductive electron-withdrawal of the adjacent Cl and Br atoms.[1]

Palladium-Catalyzed Coupling (C-Cl): The C1-Cl bond is the "last resort" handle, typically

reacting only under forcing conditions with specialized ligands (e.g., Buchwald precatalysts)

after the bromines have been utilized.[1]
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Figure 1: Chemoselectivity map illustrating the distinct reactive handles of the scaffold.

Protocol 1: Regioselective C3-Functionalization via
Lithium-Halogen Exchange
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Objective: Selectively functionalize the C3-position (ortho to Fluorine) using the directing effect

of the fluorine atom.[1] This is critical for introducing formyl, carboxyl, or silyl groups.[1]

Mechanism: The fluorine atom coordinates to the lithium aggregate, kinetically favoring the

exchange of the ortho-bromide (C3) over the para-bromide (C5).[1]

Materials
Substrate: 3,5-Dibromo-2-fluorochlorobenzene (1.0 eq)

Reagent:i-Propylmagnesium chloride (TurboGrignard) or n-Butyllithium (1.1 eq)[1]

Electrophile: DMF (for aldehyde), CO

(for acid), or Iodine (for iodination).[1]

Solvent: Anhydrous THF (0.2 M).

Temperature: -78 °C.[1]

Step-by-Step Methodology
Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen

inlet, and temperature probe.

Dissolution: Charge the flask with 3,5-Dibromo-2-fluorochlorobenzene (1.0 g, 3.47 mmol)

and anhydrous THF (17 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

Exchange: Add n-Butyllithium (2.5 M in hexanes, 1.5 mL, 3.8 mmol) dropwise over 10

minutes via syringe pump. Maintain internal temperature below -70 °C.

Critical Note: The exchange is extremely fast (< 5 mins). Prolonged stirring may lead to

"halogen dance" (scrambling of positions).[1]

Quench: After 15 minutes at -78 °C, add the electrophile (e.g., DMF, 5.0 eq) rapidly in one

portion.

Warming: Allow the reaction to stir at -78 °C for 30 minutes, then remove the cooling bath

and warm to 0 °C.
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Workup: Quench with saturated aqueous NH

Cl. Extract with EtOAc (3x).[1] Wash combined organics with brine, dry over Na

SO

, and concentrate.[1]

Purification: The crude residue typically contains the C3-substituted product.[1] Purify via

flash column chromatography (Hexanes/EtOAc).

Expected Outcome: >85% Regioselectivity for the C3-substitution product.

Protocol 2: Site-Selective Suzuki-Miyaura Coupling
(C5-Selective)
Objective: Selectively couple an aryl boronic acid to the C5-position, leaving the C3-Br and C1-

Cl intact for further manipulation.[1]

Mechanism: The C3-Br is sterically crowded by the adjacent Fluorine and Chlorine atoms.[1]

By using a bulky phosphine ligand, the catalyst preferentially inserts into the less hindered C5-

Br bond.[1]

Materials
Substrate: 3,5-Dibromo-2-fluorochlorobenzene (1.0 eq)

Boronic Acid: Phenylboronic acid (1.05 eq)[1]

Catalyst: Pd(PPh

)

(5 mol%) or Pd(OAc)

/SPhos for challenging substrates.[1]

Base: Na

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://www.benchchem.com/product/b1500294/docs?utm_src=pdf-body#application-note-strategic-functionalization-of-3-5-dibromo-2-fluorochlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-chlorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1500294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CO

(2.0 M aqueous, 3.0 eq).[1]

Solvent: DME/Water (3:1) or Toluene/EtOH/Water.[1]

Step-by-Step Methodology
Degassing: Combine solvent and aqueous base in a reaction vial and sparge with Nitrogen

for 15 minutes.

Assembly: Add the substrate (1.0 eq), boronic acid (1.05 eq), and Pd catalyst to the vial

under a Nitrogen blanket.

Reaction: Seal the vial and heat to 60–80 °C. Monitor by HPLC/UPLC every 30 minutes.

Checkpoint: Stop the reaction immediately upon consumption of the starting material to

prevent double-coupling at the C3 position.[1]

Workup: Dilute with water and extract with EtOAc. Filter through a Celite pad to remove Pd

residues.[1]

Analysis: Analyze the crude by

H-NMR. The C5-coupled product will show a distinct splitting pattern compared to the C3-
isomer (coupling constants

will differ).[1]

Data Table: Optimization of Conditions
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Parameter
Condition A
(Standard)

Condition B (Steric
Control)

Outcome

Catalyst Pd(dppf)Cl
Pd(OAc)

+ XPhos

XPhos improves C5

selectivity

Solvent
DMF/H

O

Toluene/H

O

Toluene reduces

proto-debromination

Temp 100 °C 60 °C
Lower temp favors

mono-coupling

Yield 65% (Mix of isomers) 82% (C5-Major)
Condition B

Recommended

Quality Control & Safety
Analytical Characterization

NMR: The two aromatic protons in the starting material appear as doublets or doublets-of-

doublets.[1]

~7.6–7.9 ppm.[1] Coupling constants (

) are critical:

is typically 6–9 Hz for ortho protons.[1]

HPLC: Use a C18 column with a Methanol/Water gradient + 0.1% Formic Acid.[1] The

dibromo species is highly lipophilic and will elute late.[1]

Safety Precautions
Skin Irritant: Polyhalogenated benzenes are potent skin and eye irritants.[1] Wear nitrile

gloves and safety goggles.[1]

Sensitizer: Potential skin sensitizer.[1] Handle in a fume hood.

Reactive: Avoid contact with strong oxidizing agents.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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